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Compound of Interest

Compound Name:
4-Bromo-3-nitrobenzene-1,2-

diamine

Cat. No.: B133556 Get Quote

Audience: Researchers, scientists, and drug development professionals.

This document provides core technical data on 4-Bromo-3-nitrobenzene-1,2-diamine, a

chemical compound utilized in various research and development applications.

Chemical Identity and Properties
4-Bromo-3-nitrobenzene-1,2-diamine is a substituted benzene derivative.[1] It is recognized

for its utility as a building block in organic synthesis, particularly in the pharmaceutical and dye

industries.[1][2] The presence of amine, bromo, and nitro functional groups makes it a versatile

intermediate for creating more complex molecules.[1]

Quantitative Molecular Data
The fundamental molecular properties of 4-Bromo-3-nitrobenzene-1,2-diamine are

summarized below. This data is essential for stoichiometric calculations, analytical

characterization, and chemical database management.
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Property Value Source

Molecular Formula C₆H₆BrN₃O₂
PubChem, American

Elements[3][4]

Molecular Weight 232.03 g/mol PubChem[3]

Monoisotopic Mass 230.96434 Da PubChem[3]

CAS Number 147021-89-4 American Elements[4]

Note on Experimental Protocols and Visualizations:

Experimental Protocols: The determination of molecular weight and formula is typically

achieved through standard analytical techniques such as mass spectrometry and elemental

analysis. As these are fundamental and widely understood methods, detailed experimental

protocols are not provided in this context.

Diagrams: The user request for diagrams of signaling pathways or experimental workflows is

not applicable to the presentation of basic chemical properties like molecular weight and

formula. Therefore, no diagrams are included.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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